Cas no 1688669-84-2 (3-(4-cyanophenyl)-2,2-dimethylpropanoic acid)

• Product Name: 3-(4-cyanophenyl)-2,2-dimethylpropanoic acid
• CAS No: 1688669-84-2
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• MDL: MFCD24501608
• CID: 4611072
• PubChem ID: 117291437
• Update Time: 2025-06-15

3-(4-cyanophenyl)-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, 4-cyano-α,α-dimethyl-
• 3-(4-cyanophenyl)-2,2-dimethylpropanoic acid

• MDL： MFCD24501608
• Inchi： 1S/C12H13NO2/c1-12(2,11(14)15)7-9-3-5-10(8-13)6-4-9/h3-6H,7H2,1-2H3,(H,14,15)
• InChI Key： DWZLPQVTESBUBN-UHFFFAOYSA-N
• SMILES： C(C1C=CC(C#N)=CC=1)C(C)(C)C(=O)O

Additional information on 3-(4-cyanophenyl)-2,2-dimethylpropanoic acid

Introduction to 3-(4-cyanophenyl)-2,2-dimethylpropanoic acid (CAS No. 1688669-84-2)

3-(4-cyanophenyl)-2,2-dimethylpropanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1688669-84-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, featuring a cyanophenyl group and a branched aliphatic side chain, exhibits unique structural and functional properties that make it a valuable candidate for various applications in medicinal chemistry and drug discovery.

The molecular structure of 3-(4-cyanophenyl)-2,2-dimethylpropanoic acid consists of a phenyl ring substituted with a cyano group at the para position, attached to a tert-butyl ester moiety. This configuration imparts distinct electronic and steric characteristics, which are critical for its interaction with biological targets. The presence of the cyano group enhances the electrophilicity of the aromatic ring, making it susceptible to nucleophilic substitution reactions, while the bulky tert-butyl group influences the compound's solubility and metabolic stability.

In recent years, there has been growing interest in exploring the pharmacological potential of 3-(4-cyanophenyl)-2,2-dimethylpropanoic acid due to its structural motifs that are commonly found in bioactive molecules. Studies have begun to uncover its potential role in modulating various biological pathways, particularly those involving inflammatory responses and neurotransmitter systems. The compound's ability to interact with enzymes and receptors has been investigated in vitro, revealing promising activities that warrant further exploration.

One of the most compelling aspects of 3-(4-cyanophenyl)-2,2-dimethylpropanoic acid is its versatility as a building block in medicinal chemistry. The cyanophenyl moiety can serve as a scaffold for designing novel derivatives with enhanced pharmacological properties. Researchers have utilized computational methods to predict the binding affinity of this compound to various targets, including enzymes and ion channels. These virtual screening studies have identified several potential lead structures that could be optimized for therapeutic applications.

Recent experimental studies have demonstrated that 3-(4-cyanophenyl)-2,2-dimethylpropanoic acid exhibits significant anti-inflammatory effects when tested in cellular models. The compound has been shown to inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). These findings suggest that it may have therapeutic potential in conditions characterized by excessive inflammation, such as rheumatoid arthritis and inflammatory bowel disease. Further preclinical studies are underway to validate these observations and determine the optimal dosing regimen.

The synthesis of 3-(4-cyanophenyl)-2,2-dimethylpropanoic acid presents unique challenges due to the need for precise functionalization of the aromatic ring and the aliphatic side chain. Advanced synthetic techniques, including cross-coupling reactions and stereoselective transformations, have been employed to achieve high yields and purity. The development of efficient synthetic routes is crucial for scaling up production and conducting large-scale pharmacological evaluations.

From a chemical biology perspective, 3-(4-cyanophenyl)-2,2-dimethylpropanoic acid offers insights into how structural modifications can influence biological activity. The cyanophenyl group is known to participate in hydrogen bonding interactions with biological targets, while the tert-butyl group can sterically hinder binding pockets. By understanding these interactions at a molecular level, researchers can design more effective drugs with improved selectivity and reduced side effects.

The future prospects for 3-(4-cyanophenyl)-2,2-dimethylpropanoic acid are promising, with ongoing research focusing on its role in drug development. Collaborative efforts between chemists and biologists are essential for translating laboratory findings into clinical applications. As computational methods continue to advance, the design and optimization of novel derivatives will become more efficient, accelerating the discovery of new therapeutic agents.

In conclusion,3-(4-cyanophenyl)-2,2-dimethylpropanoic acid (CAS No. 1688669-84-2) represents a significant advancement in pharmaceutical research due to its unique structural features and biological activities. Its potential applications in treating inflammatory diseases and other disorders make it a compound of great interest for future drug development efforts.